![molecular formula C22H21N3O2 B4019276 3-(3-hydroxy-3-methylbut-1-yn-1-yl)-N-[2-(1H-imidazol-1-yl)benzyl]benzamide](/img/structure/B4019276.png)
3-(3-hydroxy-3-methylbut-1-yn-1-yl)-N-[2-(1H-imidazol-1-yl)benzyl]benzamide
Description
Synthesis Analysis
The synthesis of compounds similar to 3-(3-hydroxy-3-methylbut-1-yn-1-yl)-N-[2-(1H-imidazol-1-yl)benzyl]benzamide often involves complex reactions that aim to introduce specific functional groups to achieve desired pharmacological activities. For example, Morgan et al. (1990) describe the synthesis of N-substituted imidazolylbenzamides, highlighting the processes involved in creating compounds with specific electrophysiological activities (Morgan et al., 1990). Such methodologies are critical for developing new compounds with potential therapeutic applications.
Molecular Structure Analysis
The molecular structure of compounds in this class is often characterized using advanced techniques such as X-ray diffraction, which provides detailed information on the arrangement of atoms within the molecule. For instance, Richter et al. (2023) reported on the crystal and molecular structures of a related compound, providing insights into its molecular configuration (Richter et al., 2023).
Chemical Reactions and Properties
Chemical reactions involving these compounds can include various transformations such as cycloadditions, N-alkylation, and more. For example, Yan et al. (2011) discussed the palladium-catalyzed tandem heteroannulation of o-(1-alkynyl)benzamides, a method that could potentially be applied to the synthesis of 3-(3-hydroxy-3-methylbut-1-yn-1-yl)-N-[2-(1H-imidazol-1-yl)benzyl]benzamide (Yan et al., 2011).
Physical Properties Analysis
The physical properties of such compounds, including solubility, melting points, and stability, are essential for determining their suitability for various applications. Studies like those by Demir et al. (2015), who explored the structural and antioxidant properties of a novel benzamide derivative, are valuable for understanding the physical characteristics of these molecules (Demir et al., 2015).
Chemical Properties Analysis
Chemical properties, including reactivity and interaction with biological targets, are crucial for the potential application of these compounds in therapeutic contexts. The work by Ott et al. (2008) on inhibitors of TNF-alpha Converting Enzyme (TACE) showcases the exploration of chemical properties for therapeutic purposes (Ott et al., 2008).
properties
IUPAC Name |
3-(3-hydroxy-3-methylbut-1-ynyl)-N-[(2-imidazol-1-ylphenyl)methyl]benzamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H21N3O2/c1-22(2,27)11-10-17-6-5-8-18(14-17)21(26)24-15-19-7-3-4-9-20(19)25-13-12-23-16-25/h3-9,12-14,16,27H,15H2,1-2H3,(H,24,26) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LXZVINIGRFRXDK-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C#CC1=CC(=CC=C1)C(=O)NCC2=CC=CC=C2N3C=CN=C3)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H21N3O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
359.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(3-hydroxy-3-methylbut-1-yn-1-yl)-N-[2-(1H-imidazol-1-yl)benzyl]benzamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.